Cas no 838867-01-9 (3-Fluoro-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)benzamide)

• Product name: 3-Fluoro-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)benzamide
• CAS No: 838867-01-9
• MF: C₁₆H₁₂N₃O₂F
• MW: 297.28378
• CID: 1085234
• PubChem ID: 2985440

3-Fluoro-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)benzamide
• 3-Fluoro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• 838867-01-9
• SR-01000301885-1
• AKOS001887484
• SR-01000301885
• STK235613

• Inchi： InChI=1S/C16H12FN3O2/c17-13-8-4-7-12(9-13)16(21)18-10-14-19-15(20-22-14)11-5-2-1-3-6-11/h1-9H,10H2,(H,18,21)
• InChI Key： FPKOWOQRPCWKAG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=CC(=CC=C3)F

Computed Properties

• Exact Mass: 297.09135480g/mol
• Monoisotopic Mass: 297.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų
• XLogP3: 2.7